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Compound of Interest

Compound Name: Sheng Gelieting

Cat. No.: B12399904

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Sheng Gelieting (CAS No. 1152810-23-5), a laboratory chemical. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.

Disclaimer: Safety Data Sheets (SDS) from different suppliers present conflicting hazard
classifications for Sheng Gelieting. One source indicates it is harmful if swallowed and very
toxic to aquatic life with long-lasting effects, while another classifies it as a non-hazardous
substance.[1][2] Given this discrepancy, it is imperative to handle Sheng Gelieting with caution
and assume it is hazardous. Always consult your institution's specific safety guidelines and
local regulations.

Hazard Identification and Classification
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Property

Information

Source

Chemical Name

Sheng Gelieting

[1]2]

CAS Number 1152810-23-5 [1][2]
Molecular Formula C17H16F6N40 [1]
Molecular Weight 406.33 [1]

GHS Classification

Source 1: Acute toxicity, Oral
(Category 4); Acute aquatic
toxicity (Category 1); Chronic
aquatic toxicity (Category 1)

[1]

Source 2: Not a hazardous

substance or mixture

[2]

Hazard Statements

Source 1: H302: Harmful if

swallowed. H410: Very toxic to

aguatic life with long lasting

effects.

Source 2: None

[2]

Personal Protective Equipment (PPE)

Prior to handling or disposing of Sheng Gelieting, all personnel must be equipped with the

appropriate PPE.
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Equipment Specification Source
Safety goggles with side-

Eye Protection _ Y 9508 [1]
shields.

Hand Protection Protective gloves. [1]

) Impervious clothing, such as a

Skin and Body [1]
lab coat.
A suitable respirator should be

) used if ventilation is
Respiratory [1]

inadequate or if dust/aerosols

are generated.

Step-by-Step Disposal Procedure

The primary disposal method for Sheng Gelieting is through an approved waste disposal
plant.[1] Do not dispose of this chemical into the environment, drains, or water courses.[1]

Workflow for Sheng Gelieting Disposal
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Caption: Workflow for the safe disposal of Sheng Gelieting waste.
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Accidental Release and Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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Step

Action

Source

1. Evacuation

Evacuate personnel to a safe

area.

[1]

Ensure adequate ventilation in

2. Ventilation ) [1]
the spill area.
Don full personal protective

3. PPE equipment before entering the [1]

spill area.

4. Containment

Prevent further leakage or
spillage. Keep the product
away from drains and water

courses.

[1]

5. Absorption

For liquid spills, absorb with a
finely-powdered, liquid-binding
material such as diatomite or
universal binders. For solid
spills, carefully sweep or
vacuum the material. Avoid

generating dust.

[1](3]

6. Collection

Collect the spilled material and
absorbent into a suitable,

labeled container for disposal.

[1]

7. Decontamination

Decontaminate surfaces and
equipment by scrubbing with
alcohol.

[1]

8. Disposal

Dispose of contaminated
material according to the
approved waste disposal

procedures outlined above.

[1]

Logical Flow for Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12399904?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC72256.html
https://file.medchemexpress.eu/batch_PDF/HY-148190/Sheng-Gelieting-SDS-MedChemExpress.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9680379_EN.htm
https://amp.chemicalbook.com/ProductMSDSDetailCB9680379_EN.htm
https://www.benchchem.com/product/b12399904#sheng-gelieting-proper-disposal-procedures
https://www.benchchem.com/product/b12399904#sheng-gelieting-proper-disposal-procedures
https://www.benchchem.com/product/b12399904#sheng-gelieting-proper-disposal-procedures
https://www.benchchem.com/product/b12399904#sheng-gelieting-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12399904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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